Cas no 204776-96-5 (1,1'-Biphenyl, 4'-bromo-3,5-difluoro-4-iodo-)

• Product Name: 1,1'-Biphenyl, 4'-bromo-3,5-difluoro-4-iodo-
• CAS No: 204776-96-5
• MF: C₁₂H₆BrF₂I
• MW: 394.981321811676
• CID: 3896153
• PubChem ID: 21265327
• Update Time: 2025-04-22

1,1'-Biphenyl, 4'-bromo-3,5-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-bromo-3,5-difluoro-4-iodo-
• SCHEMBL7851717
• DTXSID001268148
• 4a(2)-Bromo-3,5-difluoro-4-iodo-1,1a(2)-biphenyl
• 204776-96-5

• Inchi： 1S/C12H6BrF2I/c13-9-3-1-7(2-4-9)8-5-10(14)12(16)11(15)6-8/h1-6H
• InChI Key： KHYKYTYSCKEMFV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1F)C1C=CC(=CC=1)Br)F

Computed Properties

• Exact Mass: 393.86657Da
• Monoisotopic Mass: 393.86657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų